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Compound of Interest

Compound Name: BMS 214428

CAS No.: 216508-01-9

Cat. No.: B606223

Get Quote

Compound Identity: BMS-214428 Chemical Class: 1,4-Dihydropyridine (DHP) Derivative

Primary Target: Neuropeptide Y (NPY) Receptor Antagonist Solubility: Soluble in DMSO (>10

mM); Ethanol. Insoluble in water.

Core Stability Directive: The "Golden Rules"
BMS-214428 contains a 1,4-dihydropyridine (DHP) core.[1][2][3] This structural motif is the

primary driver of the compound's instability. Unlike standard small molecules, DHPs are

photolabile and susceptible to oxidative aromatization.

Rule #1: Absolute Light Protection. Exposure to UV or visible light (especially blue spectrum)

triggers the oxidation of the dihydropyridine ring into a pyridine derivative. This aromatization

results in a complete loss of biological activity (binding affinity).

Action: Always handle in amber vials. Perform experiments under low-light conditions if

possible.

Rule #2: Anhydrous Conditions. While the solid is relatively stable, the solution state (DMSO)

accelerates degradation if water or oxygen is present.
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Action: Use high-grade anhydrous DMSO. Minimize headspace in storage vials to reduce

oxygen exposure.

Rule #3: The -20°C Standard. Store stock solutions at -20°C or -80°C. Never store at +4°C

or room temperature for extended periods.

Detailed Protocols
A. Preparation of Stock Solution

Solvent Choice: Dimethyl Sulfoxide (DMSO) is the preferred solvent. Avoid ethanol for long-

term storage due to evaporation risks.

Concentration: Prepare stocks at 10 mM or 100 mM to minimize the volume of solvent and

reduce hydrolysis risk.

Procedure:

Weigh the lyophilized powder in a low-humidity environment.

Add anhydrous DMSO to the vial.

Vortex gently until fully dissolved. Note: If heating is required, do not exceed 37°C and limit

exposure to <5 minutes.

Aliquot immediately into light-protective tubes (e.g., amber microcentrifuge tubes).

B. Storage & Thawing
Storage: Store aliquots at -20°C (stable for ~6 months) or -80°C (stable for >1 year).

Freeze-Thaw Cycles: Limit to a maximum of 3 cycles.

Why? Repeated temperature shifts promote crystal growth and introduce moisture

condensation, leading to hydrolysis or precipitation.

Thawing: Thaw at room temperature. Verify complete dissolution before use. If a precipitate

is visible, sonicate briefly (5–10 seconds).
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Mechanism of Degradation (Visualization)
The following diagram illustrates the primary degradation pathway (Oxidative Aromatization)

that users must prevent. This reaction is irreversible and light-catalyzed.
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Figure 1: The oxidative aromatization of the 1,4-dihydropyridine core is the primary failure

mode for BMS-214428, triggered by light and oxygen.
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Issue Probable Cause Corrective Action

Precipitation upon thawing
Moisture ingress or "salting

out"

Sonicate for 10s. If precipitate

persists, warm to 37°C for 2

mins. If still solid, the stock

may be hydrated/degraded;

discard.

Color change (Yellow to

Brown)
Oxidation

The DHP ring has aromatized

to pyridine.[2][3] The

compound is inactive. Discard

immediately.

Loss of biological potency Light exposure

Review handling. Were clear

tubes used? Was the stock left

on the bench? Switch to amber

tubes.

Solubility issues in media High concentration

Dilute the DMSO stock into

aqueous buffer slowly with

vortexing. Ensure final DMSO

<0.1% to avoid cell toxicity, but

keep BMS-214428 below its

solubility limit (~10-50 µM in

water).

Q: Can I store the stock solution at 4°C for a week? A:No. While chemical degradation might be

slow, precipitation is highly likely at 4°C due to the high concentration. Always return to -20°C.

Q: Is BMS-214428 compatible with aqueous buffers? A: Only for immediate use. Do not store

BMS-214428 in PBS or cell culture media. Prepare fresh dilutions from the DMSO stock

immediately before the experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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